Cas no 1369494-59-6 (Methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate)

• Product Name: Methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate
• CAS No: 1369494-59-6
• MF: C₁₂H₁₈ClNO₄
• MW: 275.728622913361
• MDL: MFCD06740361
• CID: 3045064
• PubChem ID: 44630882
• Update Time: 2025-05-19

Methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate hydrochloride
• CS-0196719
• 1369494-59-6
• METHYL 3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANOATE HCL
• Methyl3-amino-3-(2,3-dimethoxyphenyl)propanoatehydrochloride
• methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate;hydrochloride
• MFCD06740361
• Y11157
• DS-19931
• AKOS030633031
• Methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate

• MDL： MFCD06740361
• Inchi： 1S/C12H17NO4.ClH/c1-15-10-6-4-5-8(12(10)17-3)9(13)7-11(14)16-2;/h4-6,9H,7,13H2,1-3H3;1H
• InChI Key： OLRAOPJSHJVNOR-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC=CC=1C(CC(=O)OC)N)OC

Computed Properties

• Exact Mass: 275.092
• Monoisotopic Mass: 275.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8A^2

Additional information on Methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate

Methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate (CAS 1369494-59-6): A Versatile Building Block in Organic Synthesis

Methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate (CAS 1369494-59-6) is an important chemical intermediate with growing applications in pharmaceutical research and specialty chemical synthesis. This compound, characterized by its amino ester functionality and dimethoxyphenyl moiety, has attracted significant attention from medicinal chemists and synthetic organic researchers.

The molecular structure of Methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate combines several pharmacologically relevant features: an ester group that can serve as a prodrug moiety, a primary amine for further derivatization, and aromatic methoxy groups that influence electronic properties. This unique combination makes it particularly valuable for designing central nervous system (CNS) active compounds, a hot topic in current drug discovery.

Recent trends in AI-assisted drug discovery have highlighted the importance of such multifunctional building blocks. Many researchers are searching for "versatile aromatic amino esters" or "2,3-dimethoxyphenyl derivatives in drug design" - areas where this compound shows particular promise. Its balanced lipophilicity, demonstrated by calculated logP values, makes it suitable for crossing biological barriers while maintaining solubility.

In synthetic applications, Methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate serves as a key precursor for various heterocyclic systems. The amine group can participate in cyclization reactions to form lactams or react with carbonyl compounds to generate imines, addressing the growing demand for "diverse heterocyclic scaffolds" in combinatorial chemistry. The ester functionality allows for straightforward hydrolysis or transesterification, providing additional modification points.

The 2,3-dimethoxyphenyl moiety in this compound is particularly noteworthy, as similar structural motifs appear in several natural products and bioactive molecules. This has led to increased interest from researchers working on "natural product-inspired drug discovery," a trending approach in modern medicinal chemistry. The electron-donating methoxy groups influence the aromatic system's electronic properties, affecting both reactivity and potential biological interactions.

From a green chemistry perspective, recent searches for "environmentally friendly synthetic intermediates" highlight the advantages of compounds like Methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate. Its well-defined reactivity often allows for efficient transformations with minimal byproducts, reducing waste in multi-step syntheses - a crucial consideration in sustainable pharmaceutical manufacturing.

Analytical characterization of this compound typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The presence of both aromatic and aliphatic protons creates distinct 1H NMR patterns, while the ester carbonyl appears characteristically in 13C NMR spectra around 170-175 ppm. These analytical features make quality control straightforward, addressing common concerns about "reliable chemical characterization" in research publications.

The stability profile of Methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate makes it suitable for long-term storage under appropriate conditions. Like many amino esters, it should be protected from moisture and stored at controlled temperatures. These handling considerations respond to frequent queries about "proper storage of functionalized esters" in research settings.

In the context of structure-activity relationship (SAR) studies, this compound offers multiple points for systematic variation - the ester group, amine functionality, and aromatic substitution pattern. This aligns with current interests in "modular compound design" and "fragment-based drug discovery," where such versatile building blocks are increasingly valuable.

Market availability of Methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate (CAS 1369494-59-6) has expanded in recent years, reflecting growing research applications. Suppliers typically offer it in research quantities with detailed certificates of analysis, responding to the pharmaceutical industry's need for "well-characterized synthetic intermediates." Pricing trends suggest stable demand across academic and industrial research sectors.

Future research directions for derivatives of this compound may explore its potential in catalysis or as a ligand in metal complexes. The amine and ester groups could coordinate to metals, while the aromatic system might participate in π-interactions - areas gaining attention in "organometallic drug development" and "catalytic medicinal chemistry."

In summary, Methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate represents a strategically valuable compound at the intersection of synthetic chemistry and drug discovery. Its structural features address multiple current research trends, from fragment-based screening to sustainable synthesis, making it a compound worth watching in chemical innovation.